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Compound of Interest

Compound Name: PtOEP

Cat. No.: B3123750 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Platinum(II) octaethylporphyrin (PtOEP) is a versatile organometallic compound renowned for

its unique photophysical properties and broad range of applications. This technical guide

provides an in-depth overview of the chemical structure, properties, and key applications of

PtOEP, with a focus on quantitative data and detailed experimental methodologies.

Chemical Structure and Core Properties
PtOEP consists of a central platinum(II) ion coordinated to the four nitrogen atoms of an

octaethylporphyrin macrocycle. This structure imparts significant stability and unique electronic

properties to the molecule.

Table 1: Core Properties of PtOEP
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Property Value Reference

Chemical Formula C₃₆H₄₄N₄Pt [1][2][3][4][5]

Molecular Weight 727.84 g/mol [3][4][6][7]

CAS Number 31248-39-2 [1][2][3][6]

Appearance Red or purple solid [2][6]

Melting Point > 250 °C [2]

Photophysical Properties
The photophysical properties of PtOEP are central to its applications. Upon absorption of light,

it can undergo intersystem crossing to a long-lived triplet state, leading to strong

phosphorescence. These properties are sensitive to the local environment, particularly the

presence of oxygen.

Table 2: Photophysical Properties of PtOEP

Property Value Conditions Reference

Absorption Maxima

(Soret Band)
~380 nm In solution [7]

Absorption Maxima

(Q-Bands)
~501 nm, ~533 nm In solution [7]

Phosphorescence

Emission Maximum
~645-660 nm

Deaerated

solution/film
[3][4]

Phosphorescence

Quantum Yield
~35-50% Deaerated solution [3][8]

Phosphorescence

Lifetime (τ₀)
~75-110 µs

Deaerated

solution/solid matrix
[3]

Key Applications and Mechanisms
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PtOEP's distinct properties make it a valuable tool in various scientific and biomedical fields.

Oxygen Sensing
The phosphorescence of PtOEP is efficiently quenched by molecular oxygen. This

phenomenon forms the basis of highly sensitive optical oxygen sensors. The relationship

between phosphorescence intensity and oxygen concentration is described by the Stern-

Volmer equation.

Jablonski Diagram for PtOEP
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Caption: Jablonski diagram illustrating the photophysical processes of PtOEP, including

oxygen quenching.

The Stern-Volmer relationship is given by:

I₀ / I = 1 + Ksv [O₂]
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Where:

I₀ is the phosphorescence intensity in the absence of oxygen.

I is the phosphorescence intensity in the presence of oxygen.

Ksv is the Stern-Volmer constant.

[O₂] is the oxygen concentration.

Photodynamic Therapy (PDT)
In photodynamic therapy, a photosensitizer like PtOEP is administered and accumulates in

target tissue, such as a tumor.[9] Upon irradiation with light of a specific wavelength, the

photosensitizer is excited and transfers its energy to molecular oxygen, generating highly

reactive singlet oxygen (¹O₂).[9] This singlet oxygen is cytotoxic and can induce cell death in

the targeted tissue.[9]

Step 1: Administration & Localization Step 2: Light Activation Step 3: Cytotoxicity

Administer PtOEP

PtOEP localizes in target tissue

Irradiate with light (hν)

PtOEP (S₀) → PtOEP (S₁)

PtOEP (S₁) → PtOEP (T₁)

ISC

PtOEP (T₁)

³O₂ → ¹O₂

Energy Transfer

Cell Death (Apoptosis/Necrosis)
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Caption: Simplified workflow of Photodynamic Therapy (PDT) using PtOEP as a

photosensitizer.
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Experimental Protocols
Synthesis of PtOEP Crystalline Aggregates
This protocol describes a method for the controlled synthesis of PtOEP crystalline aggregates

using ionic liquids.

Materials:

Platinum octaethylporphyrin (PtOEP)

Chloroform

Ionic Liquid (e.g., [BMIM]BF₄)

Methanol

Distilled water

Procedure:

Prepare a chloroform solution of PtOEP (e.g., 2 mg/mL).

Slowly inject the PtOEP solution into the ionic liquid (e.g., a 1:1 volume ratio).

Store the mixed solution at room temperature for 24 hours to allow for crystal formation.

Recover the final product by centrifugation.

Wash the product several times with a mixture of distilled water and methanol to remove

residual ionic liquid and solvent.[10]

Preparation of an Optical Oxygen Sensing Film
This protocol outlines the fabrication of a PtOEP-based oxygen sensing film.

Materials:

PtOEP
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Polymer matrix (e.g., Polystyrene (PS) or Polydimethylsiloxane (PDMS))

Solvent (e.g., Toluene for PS)

Procedure:

Dissolve the polymer and PtOEP in the appropriate solvent to achieve the desired

concentrations.

The solution can then be used to create a thin film by methods such as spin-coating or drop-

casting onto a substrate.

Allow the solvent to evaporate completely, leaving a solid-state sensing film. The film can be

integrated into various devices for oxygen measurement.[8]

Preparation of PtOEP-loaded Nanoparticles for
Bioimaging
This protocol describes the encapsulation of PtOEP into polymeric nanoparticles for

applications in biological imaging.
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Start

Dissolve PtOEP and polymer (e.g., PLGA) in an organic solvent

Emulsify the organic phase in an aqueous surfactant solution

Evaporate the organic solvent

Collect nanoparticles by centrifugation

Wash nanoparticles to remove excess surfactant

End

Click to download full resolution via product page

Caption: General workflow for the preparation of PtOEP-loaded polymeric nanoparticles.

Materials:

PtOEP

A biocompatible polymer (e.g., PLGA)
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An organic solvent (e.g., dichloromethane)

An aqueous solution with a surfactant (e.g., Kolliphor EL)

Procedure:

Dissolve PtOEP and the polymer in the organic solvent.

This organic phase is then emulsified in the aqueous surfactant solution, often using

sonication, to form nanoparticles.

The organic solvent is subsequently removed by evaporation.

The resulting nanoparticles encapsulating PtOEP can be collected and purified for in-vitro or

in-vivo studies.[11]

Conclusion
PtOEP is a powerful molecular tool with a well-established foundation in chemistry and physics.

Its utility in oxygen sensing and photodynamic therapy continues to drive research and

development. The methodologies and data presented in this guide offer a comprehensive

resource for professionals seeking to leverage the unique capabilities of this remarkable

compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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